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Compound of Interest

Compound Name: 2-Chloro-4-methoxybenzaldehyde

Cat. No.: B1588500 Get Quote

Welcome to the Technical Support Center for 2-Chloro-4-methoxybenzaldehyde (CAS No.

54439-75-7). This guide is intended for researchers, scientists, and drug development

professionals. As a Senior Application Scientist, my goal is to provide you with in-depth

technical guidance, field-proven insights, and robust safety protocols to ensure your

experiments are both successful and safe.

Frequently Asked Questions (FAQs)
This section addresses common questions regarding the safe handling, storage, and disposal

of 2-Chloro-4-methoxybenzaldehyde.

Q1: What are the primary hazards associated with 2-Chloro-4-methoxybenzaldehyde?

A1: According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-Chloro-4-methoxybenzaldehyde is classified as Harmful if swallowed (Acute

Toxicity, Oral, Category 4) and Toxic to aquatic life with long lasting effects (Hazardous to the

aquatic environment, long-term hazard, Category 2).[1] Some suppliers also indicate that it may

be harmful by inhalation and in contact with skin, and can be irritating to mucous membranes

and the upper respiratory tract.[2][3] Therefore, it is crucial to handle this compound with

appropriate personal protective equipment and engineering controls.

Q2: What Personal Protective Equipment (PPE) is required when working with this compound?
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A2: A comprehensive PPE strategy is non-negotiable. The causality here is direct: preventing

exposure through all potential routes—inhalation, dermal contact, and ingestion.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) that have been inspected for

integrity before use.[2][3]

Eye/Face Protection: Use safety goggles with side-shields or a face shield.[2][3]

Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk

of splashing, consider a chemical-resistant apron or suit.[2]

Respiratory Protection: All manipulations should be performed inside a certified chemical

fume hood to avoid inhalation of dust or vapors.[2][3]

Q3: What are the proper storage conditions for 2-Chloro-4-methoxybenzaldehyde?

A3: To maintain its stability and prevent hazardous situations, store the compound in a tightly

closed container in a cool, dry, and well-ventilated area.[3][4] It should be stored away from

incompatible materials, such as strong oxidizing agents, as these can lead to vigorous and

potentially hazardous reactions.[2]

Q4: How should I dispose of waste containing this chemical?

A4: Waste disposal must be conducted in strict accordance with local, state, and federal

regulations.[2][4] Due to its long-term aquatic toxicity, do not allow the material to enter drains

or water courses.[1][2] Contaminated material should be collected in a suitable, sealed

container and disposed of via a licensed professional waste disposal service.[2] One

suggested method for organic materials is to dissolve them in a combustible solvent and burn

in a chemical incinerator equipped with an afterburner and scrubber.[4]

Q5: What should I do in case of an accidental spill?

A5: In the event of a spill, evacuate personnel from the immediate area. Wearing full PPE,

including respiratory protection, cover the spill with an inert absorbent material like sand or

vermiculite.[2] Sweep up the material, taking care not to create dust, and place it into a

suitable, closed container for disposal.[2] Ensure the contaminated area is thoroughly cleaned

and ventilated.[4]
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Physical and Chemical Properties
A summary of key quantitative data for 2-Chloro-4-methoxybenzaldehyde is provided below

for easy reference.

Property Value Source

CAS Number 54439-75-7 [1][2][5]

Molecular Formula C₈H₇ClO₂ [1][2][5]

Molecular Weight 170.59 g/mol [1][5]

Appearance Solid

Boiling Point 271.2 ± 20.0 °C at 760 mmHg [2]

Flash Point 121.9 ± 20.8 °C [2]

Density 1.2 ± 0.1 g/cm³ [2]

Troubleshooting Guides
This section provides a problem-and-solution framework for specific issues that may arise

during experimentation.

Issue 1: Low Yield or Stalled Reaction in Nucleophilic Aromatic Substitution (SNAr)

Q: I am attempting an SNAr reaction to displace the chloride with a nucleophile, but the

reaction is either very slow or gives a low yield. What could be the cause?

A: The reactivity of the aryl chloride in 2-Chloro-4-methoxybenzaldehyde is influenced by

the electronic effects of the aldehyde and methoxy groups. While the aldehyde group is

electron-withdrawing and activates the ring towards nucleophilic attack (primarily at the ortho

and para positions), the methoxy group is electron-donating, which can deactivate the ring.

Potential Causes & Solutions:

Insufficient Activation: The combined electronic effects may not be sufficient for your

chosen nucleophile and conditions.
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Solution: Consider using a stronger nucleophile or increasing the reaction temperature.

Be aware that higher temperatures can lead to side reactions.

Solvent Choice: The solvent plays a critical role in SNAr reactions.

Solution: Ensure you are using an appropriate polar aprotic solvent (e.g., DMSO, DMF)

that can stabilize the charged intermediate (Meisenheimer complex).

Base Strength: If your reaction requires a base to deprotonate the nucleophile, its strength

is important.

Solution: A base that is too weak may not generate enough of the active nucleophile. A

base that is too strong could lead to side reactions with the aldehyde. A moderate base

like potassium carbonate is often a good starting point.

Issue 2: Unidentified Byproducts in Palladium-Catalyzed Cross-Coupling Reactions

Q: During a Suzuki-Miyaura coupling, I am observing significant byproduct formation

alongside my desired product. What are the likely side reactions?

A: While a powerful tool, palladium-catalyzed cross-coupling can be susceptible to side

reactions, particularly with functionalized substrates.

Potential Causes & Solutions:

Dehalogenation: This is a common side reaction where the aryl chloride is replaced by a

hydrogen atom from a solvent or reagent source.

Solution: This can be minimized by carefully selecting the palladium catalyst and ligand.

Bulky, electron-rich phosphine ligands can promote the desired cross-coupling over

dehalogenation. Also, ensure your reagents and solvents are pure and anhydrous.

Homocoupling: Your boronic acid partner may react with itself to form a biaryl byproduct.

Solution: This is often promoted by the presence of oxygen. Ensure your reaction is

thoroughly degassed and maintained under a strict inert atmosphere (e.g., Argon or

Nitrogen).
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Reaction with the Aldehyde: The aldehyde group is generally stable under Suzuki

conditions but can sometimes interfere, especially at high temperatures or with certain

catalyst systems.

Solution: If you suspect aldehyde interference, try running the reaction at a lower

temperature for a longer period.

Issue 3: Product Degradation During Aqueous Workup

Q: My reaction appears clean by TLC, but after an aqueous workup, I see new spots and a

lower yield. What is happening?

A: The product's stability to the pH of your workup solution is a key consideration.

Potential Causes & Solutions:

Acid/Base Sensitivity: The product, containing both an aldehyde and an ether linkage,

might be sensitive to strongly acidic or basic conditions, which could catalyze hydrolysis or

other decomposition pathways.

Solution: Test the stability of your product. Before working up the entire reaction, take a

small aliquot of the crude mixture and expose it to the acidic or basic solution you plan

to use. Monitor by TLC. If degradation occurs, modify your workup to use milder

conditions, such as a saturated ammonium chloride solution or a bicarbonate wash, to

avoid pH extremes.

Emergency Response Workflow
The following diagram outlines the critical steps for responding to an accidental exposure to 2-
Chloro-4-methoxybenzaldehyde.
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Workflow: Emergency Response to Exposure

Immediate Action

First Aid by Exposure Type

Medical Attention

Exposure Occurs
(Skin, Eyes, Inhalation)

Remove victim from
 contaminated area.

Remove all contaminated clothing.

Skin Contact:
Immediately wash with

plenty of soap and water
for at least 15 minutes.

If on Skin

Eye Contact:
Immediately flush with

plenty of water for at least
15 minutes, lifting eyelids.

If in Eyes

Inhalation:
Move to fresh air.

If not breathing, give
artificial respiration.

If Inhaled

Seek Immediate
Medical Attention

Provide Safety Data Sheet (SDS)
to medical personnel.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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